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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321

An In-depth Technical Guide on 2-Tert-butyl-4-methyl-6-nitrophenol and Related Compounds
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on 2-
tert-butyl-4-methyl-6-nitrophenol and its structurally related isomers and precursors. Due to
the limited specific data on 2-tert-butyl-4-methyl-6-nitrophenol, this review extends to closely
related and more extensively studied compounds such as 2,6-di-tert-butyl-4-nitrophenol
(DBNP) and 2,4-di-tert-butylphenol (2,4-DTBP) to provide a broader context for its potential
properties, synthesis, and biological activities. Information on this specific compound is scarce,
with suppliers noting it as a rare chemical for which analytical data is not routinely collected.

Chemical and Physical Properties

The properties of nitrophenols are dictated by the substitution pattern on the phenolic ring. The
tert-butyl groups provide steric hindrance and lipophilicity, while the nitro group is a strong
electron-withdrawing group that influences acidity and reactivity. Below is a summary of
properties for the target compound and its related structures.

Table 1: Physicochemical Properties of 2-Tert-butyl-4-methyl-6-nitrophenol and Related
Compounds
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Molecular Other
Compound Molecular .
Weight (g/mol CAS Number Names/Synony
Name Formula
) ms
2-Tert-butyl-4- )
Not readily
methyl-6- C11H1sNOs3 195.21 (approx.) ] -
) available
nitrophenol
DBNP, 2,6-
2,6-Di-tert-butyl- bis(1,1-
) C14H21NOs 251.32 728-40-5 )
4-nitrophenol dimethylethyl)-4-
nitrophenol[1][2]
2,4-Di-tert-butyl-
_ C14H21NOs 251.32 20039-94-5 -[3]
6-nitrophenol
2-Tert-butyl-4-
) C10H13NOs3 195.21 6683-81-4 -[4]
nitrophenol
2-Tert-butyl-6-
_ C10H13NOs 195.21 18515-04-3 -[5]
nitrophenol
2-Tert-butyl-4- 2-tert-Butyl-p-
C11H160 164.24 2409-55-4
methylphenol cresol[6]
2,4-Di-tert- 2,4-DTBP,
C14H220 206.32 96-76-4
butylphenol AO33[7]

Synthesis and Experimental Protocols

The synthesis of nitrophenols typically involves the nitration of a corresponding phenol

precursor. The regioselectivity of the nitration is influenced by the directing effects of the

hydroxyl and alkyl groups and the reaction conditions.

Synthesis of 2-nitro-4-t-butyl phenol

A common method for synthesizing nitrophenols is the direct nitration of the parent phenol.

o Experimental Protocol:
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o Commercially available 4-t-butyl phenol (30 g, 0.2 mole) is dissolved in 200 mL of ethyl
acetate in a 600-mL round-bottomed flask equipped with a mechanical stirrer and cooled
to 0°C[8].

o A mixture of nitric acid (13 mL) in water (13 mL) is added dropwise over 10 minutes,
followed by a catalytic amount of sodium nitrite (NaNO2)[8].

o After stirring for 45 minutes, the reaction is quenched by washing with excess 1N HCI[8].

o The organic layer is separated, dried over magnesium sulfate (MgSOa4), and concentrated
under vacuum to yield the product, 2-nitro-4-t-butyl phenol[8].

4-t-butyl phenol HNO3/H20 NaNO2 (catalyst) Ethyl Acetate (0 C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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